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Nitroguanidine has emerged as a critical component in modern automobile gas generators,
primarily for airbag inflators. Its application stems from its favorable combustion characteristics,
which include a high gas yield, relatively low combustion temperature, and the production of
environmentally benign gases. These properties represent a significant improvement over older
azide-based propellants, which are toxic.[1][2] This document provides detailed application
notes, experimental protocols, and performance data for nitroguanidine-based gas generants.

Data Presentation

The performance of nitroguanidine-based gas generants is influenced by their specific
composition, including the type and ratio of oxidizers and other additives. The following tables
summarize key quantitative data from various formulations.
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Constituent Composition 1 Composition 2 Composition 3

Nitroguanidine 35-55% 40-46% 45-55%

Phase Stabilized

Ammonium Nitrate 45-65% 54-60%

(PSAN)

Strontium Nitrate - - 30-35%
Potassium Nitrate - - 2-10%
Cupric Oxide - - 2-10%
5-Amino Tetrazole - - 2-10%
Binder (elastomeric) up to 10%

Table 1: Example Compositions of Nitroguanidine-Based Gas Generants (% by weight)

Composition with Mixed

Performance Metric Composition with PSAN .

Oxides
Burn Rate (in/s @ 1000 psi) ~1.02 0.82-1.40
Combustion Temperature (K) ~2100 - 2450 ~2100
Gas Yield (moles/100g) > 2.85 Not specified
Primary Gas Products Nz, H20, CO2 N2, CO2, H20

Table 2: Performance Characteristics of Nitroguanidine-Based Gas Generants

Experimental Protocols

Preparation of Nitroguanidine-Based Gas Generant
Pellets

This protocol describes the preparation of nitroguanidine-based gas generant pellets for
performance testing.
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Materials:

Nitroguanidine (NQ)

e Phase Stabilized Ammonium Nitrate (PSAN) or other oxidizers (e.g., Strontium Nitrate,
Potassium Nitrate)

e Binder (e.g., elastomeric polymer)

e Processing aids (e.g., Boron Nitride)
e Solvent (e.g., acetone)

e Planetary mixer

e Drying oven

e Hydraulic press with pellet die
Procedure:

« Milling: Mill the nitroguanidine and oxidizer(s) separately to a fine powder (typically 10-50
pum particle size) to ensure homogeneity and consistent burning rates.

e Mixing:

o In a planetary mixer, combine the milled nitroguanidine and oxidizer(s) in the desired
ratio.

o If a binder is used, dissolve it in a suitable solvent (e.g., acetone) and add the solution to
the powder mixture.

o Add any processing aids, such as boron nitride, to the mixture.
o Mix until a homogenous granulation is achieved.

» Drying: Dry the granulated mixture in an oven at a controlled temperature (e.g., 60-80°C) to
remove the solvent. The final moisture content should be below 0.5%.
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o Pelletizing:

o

Weigh the desired amount of the dried mixture for a single pellet.

[¢]

Transfer the powder to a pellet die.

[¢]

Press the powder using a hydraulic press at a specified pressure (e.g., 10-20 tons) to form
a dense and robust pellet.

o

Eject the pellet from the die.

o Characterization: Measure the dimensions and weight of the pellet to calculate its density.
Inspect for any cracks or imperfections.

Ballistic Testing of Gas Generant Pellets

This protocol outlines the procedure for evaluating the ballistic performance of gas generant
pellets using a closed bomb test.

Equipment:

Closed bomb test apparatus (a sealed, high-pressure vessel)

Pressure transducer

Data acquisition system

Ignition system (e.g., electric match)

Gas generant pellet

Procedure:

e Preparation:

o Calibrate the pressure transducer.

o Measure the internal volume of the closed bomb.
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o Securely mount the gas generant pellet inside the closed bomb.

o Install the igniter in close proximity to the pellet.

o Execution:

Seal the closed bomb.

o

[¢]

Arm the ignition system and the data acquisition system.

[¢]

Initiate the test. The igniter will combust the pellet.

[e]

The data acquisition system will record the pressure inside the bomb as a function of time.
e Data Analysis:

o From the pressure-time curve, determine the maximum pressure (Pmax) and the time to
reach maximum pressure.

o Calculate the burn rate (r) using the following formula: r = a * P”n where 'a’ is a constant,
'P'is the pressure, and 'n' is the pressure exponent. The values of 'a’ and 'n' can be
determined by conducting tests at different initial pressures.

o Calculate the gas yield based on the initial mass of the pellet and the final pressure and
temperature in the bomb.

Analysis of Combustion Products

This protocol describes the analysis of the gaseous products generated from the combustion of
nitroguanidine-based propellants.

Equipment:
o Gas-tight collection vessel

e Gas chromatograph (GC) with a thermal conductivity detector (TCD) and/or a mass
spectrometer (MS) detector

e Infrared (IR) spectrometer
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Procedure:
e Sample Collection:
o Conduct the combustion of the gas generant pellet in a sealed vessel.
o Collect the gaseous products in a gas-tight syringe or a collection bag.
e Gas Chromatography (GC) Analysis:
o Inject a known volume of the collected gas sample into the GC.
o The GC will separate the different gas components.
o The TCD will detect the concentration of the major gas components (e.g., N2, COz, H20).

o The MS detector can be used for the identification of trace components and confirmation
of the major species.

« Infrared (IR) Spectroscopy Analysis:
o Introduce the gas sample into a gas cell of an IR spectrometer.
o Record the IR spectrum.

o Identify the functional groups of the gaseous products by analyzing the absorption bands
in the spectrum. This can be used to detect the presence of gases like CO, NOx, and NHs.

e Quantification:

o Use calibration curves generated from standard gas mixtures to quantify the concentration
of each identified gas.

o Report the composition of the combustion products in mole percent or volume percent.

Mandatory Visualization
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Caption: Chemical reaction pathway of nitroguanidine-based gas generants.
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Caption: Experimental workflow for developing and testing nitroguanidine gas generants.
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Caption: Logical relationship of nitroguanidine properties to airbag system benefits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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